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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of silver picrate (C6H2AgN3O7),

a silver salt of picric acid. It details the compound's chemical and physical properties,

synthesis, applications, and critical safety protocols. The information is intended for

professionals in research and development who may handle or evaluate this compound.

Core Chemical and Physical Properties
Silver picrate is an energetic material with a history of use as an antimicrobial agent.[1][2] Its

properties are largely defined by the combination of the explosive picrate anion and the

antimicrobial silver cation.

Chemical Identifiers
The fundamental identifiers for silver picrate are summarized below.
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Identifier Value

CAS Registry Number 146-84-9[1][3]

Molecular Formula C6H2AgN3O7[3]

Molecular Weight 335.96 g/mol [3][4]

IUPAC Name silver 2,4,6-trinitrophenolate[4]

Synonyms & Trademarks Silver trinitrophenolate, Picragol, Picrotol[1][3][4]

Physicochemical Data
The physical and chemical characteristics of silver picrate are critical for its handling, storage,

and application. The compound is typically supplied wetted with water to reduce its explosive

hazard.

Property Value / Description

Appearance

Yellow crystals or powder.[1][3] Commercially it

is often a white to light-colored paste containing

at least 30% water.[1][4][5][6]

Solubility

Soluble in approximately 50 parts water;

sparingly soluble in alcohol; slightly soluble in

acetone and glycerol; insoluble in chloroform

and ether.[1][2][3]

Stability

Turns brown upon exposure to heat or light.[1]

Crucially, the dried material is a potent explosive

and is highly sensitive to heat, flame, friction,

and shock.[4][6][7]

Density 1.856 g/cm³[2]

Flash Point 133.9 °C[2]

Boiling Point 303.6 °C at 760 mmHg[2]
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Synthesis and Formulation
The synthesis of silver picrate is a straightforward precipitation reaction. However, due to the

hazardous nature of the product, it must be performed with extreme caution.

General Synthesis Protocol
Silver picrate is typically synthesized by reacting a water-soluble silver salt (e.g., silver nitrate)

with picric acid or a soluble picrate salt (e.g., sodium picrate) in an aqueous solution. The

resulting silver picrate, being poorly soluble in water, precipitates out and can be collected by

filtration.

It is imperative that the final product is never allowed to fully dry unless intended for explosive

applications under highly controlled conditions. For laboratory and therapeutic use, it is kept as

a wet paste, typically with a water content of 30% or more.[4][6]
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Caption: General workflow for the synthesis of Silver Picrate.
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Applications and Mechanism of Action
Silver picrate's primary application stems from its antimicrobial properties, attributed largely to

the release of silver ions (Ag+).

Therapeutic Uses
Antiprotozoal Agent: It has been used therapeutically as an antiprotozoal agent, particularly

for infections caused by Trichomonas.[3]

Veterinary Medicine: The compound has seen use in veterinary medicine for treating

conditions such as bovine granular vaginitis.[3]

Topical Antimicrobial: Its use has been explored as a general antimicrobial and antiseptic

agent.[1]

Proposed Mechanism of Action
While detailed signaling pathways are not extensively documented, the antimicrobial action is

believed to be driven by the silver ion. Ag+ ions are highly reactive and can disrupt microbial

cells through multiple mechanisms, including binding to sulfhydryl groups in essential proteins

and enzymes, interfering with DNA replication, and damaging the cell membrane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.drugfuture.com/chemdata/silver-picrate.html
https://www.drugfuture.com/chemdata/silver-picrate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2891833.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


compound ion target effect Silver Picrate
(C6H2AgN3O7)

Release of
Silver Ions (Ag+)

Microbial Cell

 interacts with

Protein/Enzyme
Inactivation

Cell Membrane
Damage DNA Disruption

Cell Death

Click to download full resolution via product page

Caption: Proposed antimicrobial mechanism of Silver Picrate via silver ions.

Experimental Protocol: Solution Preparation
The following is a representative protocol for the preparation of a silver picrate stock solution

for in vitro antimicrobial assays. All steps must be performed with strict adherence to safety

guidelines.

Protocol for 1 mg/mL Stock Solution
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Pre-Experiment Safety Check: Ensure a Class II biological safety cabinet or fume hood is

available and certified. Confirm availability of non-sparking tools, a calibrated balance, and

appropriate PPE (flame-resistant lab coat, safety goggles, chemical-resistant gloves).

Weighing: Carefully weigh 10 mg of wetted silver picrate paste using a non-metallic spatula

on weighing paper. Note: Avoid any action that could create friction or shock.

Dissolution: Transfer the paste to a sterile 15 mL conical tube. Add sterile, deionized water to

a final volume of 10 mL to achieve a 1 mg/mL concentration.

Mixing: Gently vortex or invert the tube until the silver picrate is fully dissolved. The solution

will be a light yellow color.

Sterilization: Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile,

light-protected (amber) storage bottle. Note: Do not autoclave silver picrate solutions.

Storage: Store the stock solution at 2-8 °C, protected from light. Label the bottle clearly with

the compound name, concentration, date, and appropriate hazard warnings.
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Caption: Experimental workflow for preparing a sterile Silver Picrate solution.
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Critical Safety and Handling
Silver picrate is a hazardous material requiring stringent safety protocols. The primary risks

are explosion (when dry), flammability, and toxicity.

Hazard Summary
Hazard Class Description

Explosive

Dried material is forbidden from transport and

can explode if exposed to heat, flame, friction,

or shock.[4][7] Must be kept wetted.[7]

Flammable Solid

The wetted material is classified as a flammable

solid.[1] It may be ignited by heat, sparks, or

flames.[4][6]

Health Hazard

Toxic if ingested, inhaled, or absorbed through

the skin.[4][6] Contact can cause irritation or

burns to skin and eyes.[4][7] Repeated

exposure may lead to argyria (blue-gray skin

discoloration).[7]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle in a well-ventilated fume hood or glovebox.[7][8] Use

explosion-proof electrical fittings and non-sparking, grounded equipment.[7]

PPE:

Eye/Face Protection: Wear tightly fitting safety goggles.[8]

Skin Protection: Wear a flame-resistant lab coat and chemical-impermeable gloves.[8]

Respiratory Protection: If ventilation is inadequate or dust is present, use a full-face

respirator.[8]

Storage: Store in a cool, well-ventilated area away from ignition sources, light, and

incompatible materials (e.g., organics, oxidizable materials, acetylene, ammonia).[7] Ensure
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containers are tightly closed and protected from shock and vibration.[7]

start_node decision action_safe action_stop Handling
Silver Picrate?

Is material
wetted (>30% H₂O)?

Full PPE
(goggles, gloves,
lab coat) worn?

Yes

STOP!
Severe Explosion Hazard

No

Working in a
Fume Hood?

Yes

STOP!
Don appropriate PPE

No

Proceed with
Experiment

Yes

STOP!
Move to Fume Hood

No

Click to download full resolution via product page

Caption: Safety decision workflow for handling Silver Picrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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